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Compound of Interest

Compound Name: L-carnosine zinc

Cat. No.: B15889313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zinc carnosine, a chelate of zinc and L-carnosine, is a well-established therapeutic agent for

gastric ulcers.[1][2][3] Its efficacy is attributed to its ability to adhere to ulcerous lesions,

releasing zinc and L-carnosine to promote healing.[2] Accurate and reliable analytical methods

are crucial for the quality control of zinc carnosine in bulk drug substances and finished

pharmaceutical products. High-Performance Liquid Chromatography (HPLC) is a widely used

technique for this purpose due to its specificity, sensitivity, and accuracy. This application note

provides a detailed protocol for the development of a robust HPLC method for the quantitative

analysis of zinc carnosine.

Physicochemical Properties of Zinc Carnosine
Zinc carnosine is a polymeric complex where zinc is coordinated with L-carnosine.[2] It is

sparingly soluble in water but can be dissolved in dilute acidic solutions. The molecule has a

UV absorbance maximum at approximately 215 nm, which is suitable for UV detection in

HPLC.[1][4]
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Experimental Protocols
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is suitable for this analysis. The

following chromatographic conditions have been found to be effective for the separation and

quantification of zinc carnosine:

Parameter Recommended Conditions

HPLC System Agilent 1260 Infinity II or equivalent

Column C18 (250 mm x 4.6 mm, 5 µm)[1][4]

Mobile Phase
Dipotassium dihydrogen orthophosphate buffer

and Acetonitrile (80:20 v/v)[1]

Flow Rate 1.0 mL/min[1][4]

Detection Wavelength 215 nm[1][4]

Injection Volume 20 µL

Column Temperature Ambient

Run Time 10 minutes

Preparation of Solutions
a. Mobile Phase Preparation:

Prepare a dipotassium dihydrogen orthophosphate buffer by dissolving an appropriate

amount in water to achieve the desired concentration.

Mix the buffer and acetonitrile in the specified ratio (e.g., 80:20 v/v).

Filter the mobile phase through a 0.45 µm membrane filter and degas by sonication before

use.[1]

b. Standard Solution Preparation:
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Accurately weigh about 10 mg of zinc carnosine working standard and transfer it to a 100 mL

volumetric flask.

Add 5 mL of 10% v/v hydrochloric acid to dissolve the standard.[1]

Make up the volume with a mixture of water and acetonitrile (70:30 v/v) and sonicate for 5

minutes.[1]

From this stock solution, prepare a series of working standard solutions with concentrations

ranging from 2 to 10 µg/mL.[1]

c. Sample Solution Preparation (for Tablets):

Weigh and finely powder a representative number of tablets.

Transfer a quantity of the powder equivalent to a specific amount of zinc carnosine into a

volumetric flask.

Follow the same dissolution procedure as for the standard solution to prepare the sample

stock solution.

Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation
The developed HPLC method should be validated according to ICH guidelines to ensure its

suitability for its intended purpose. Key validation parameters include:

Linearity: The method demonstrates good linearity in the concentration range of 2 to 10

µg/mL.[1]

Precision: The method shows good repeatability and intermediate precision, with low relative

standard deviation values.

Accuracy: The accuracy of the method can be confirmed by recovery studies, with typical

recoveries in the range of 98-102%.[1]
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Limit of Detection (LOD) and Limit of Quantitation (LOQ): For a typical method, the LOD and

LOQ for zinc carnosine were found to be 33.4 ng/mL and 101.3 ng/mL, respectively.[1]

Specificity: The method should be able to separate zinc carnosine from any potential

degradation products or excipients.

Data Presentation
The following table summarizes the key quantitative data obtained from a representative HPLC

method for zinc carnosine analysis.

Parameter Result

Retention Time 2.260 min[1]

Linearity Range 2 - 10 µg/mL[1]

Correlation Coefficient (r²) > 0.999[1]

LOD 33.4 ng/mL[1]

LOQ 101.3 ng/mL[1]

Recovery 98 - 102%[1]

Visualizations
HPLC Method Development Workflow
The following diagram illustrates the logical workflow for developing the HPLC method for zinc

carnosine analysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.sphinxsai.com/2012/chemAJ/CHEM/CT=53[842-846]AJ12.pdf
https://www.sphinxsai.com/2012/chemAJ/CHEM/CT=53[842-846]AJ12.pdf
https://www.sphinxsai.com/2012/chemAJ/CHEM/CT=53[842-846]AJ12.pdf
https://www.sphinxsai.com/2012/chemAJ/CHEM/CT=53[842-846]AJ12.pdf
https://www.sphinxsai.com/2012/chemAJ/CHEM/CT=53[842-846]AJ12.pdf
https://www.sphinxsai.com/2012/chemAJ/CHEM/CT=53[842-846]AJ12.pdf
https://www.sphinxsai.com/2012/chemAJ/CHEM/CT=53[842-846]AJ12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15889313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation HPLC Analysis Data Processing & Validation

Standard Preparation

Sample Injection

Sample Preparation

Mobile Phase Preparation
HPLC System Setup
(Column, Detector)

Method Optimization
(Flow Rate, Wavelength) Data Acquisition Peak Integration & Analysis Method Validation

(Linearity, Accuracy, etc.) Final Report Generation

Click to download full resolution via product page

Caption: Workflow for HPLC Method Development of Zinc Carnosine.

Conclusion
The described RP-HPLC method is simple, rapid, and reliable for the routine quality control

analysis of zinc carnosine in bulk and pharmaceutical dosage forms.[1] The method is specific,

accurate, and precise, making it suitable for its intended purpose in a regulated environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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